Cas no 6668-40-2 (N-[Cyclobutyl(phenyl)methylidene]hydroxylamine)

• Product Name: N-[Cyclobutyl(phenyl)methylidene]hydroxylamine
• CAS No: 6668-40-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2796256
• PubChem ID: 58900114
• Update Time: 2025-04-21

N-[Cyclobutyl(phenyl)methylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[Cyclobutyl(phenyl)methylidene]hydroxylamine
• DTXSID00730532
• 6668-40-2

• Inchi： 1S/C11H13NO/c13-12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10,13H,4,7-8H2
• InChI Key： KQTHGCNQSZBRLK-UHFFFAOYSA-N
• SMILES： ON=C(C1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 32.6Ų